Cas no 41489-81-0 (2-Naphthalenesulfonic acid, 6-hydroxy-, disodium salt)

• Product Name: 2-Naphthalenesulfonic acid, 6-hydroxy-, disodium salt
• CAS No: 41489-81-0
• MF: C₁₀H₉NaO₄S
• MW: 248.23083281517
• CID: 324347
• Update Time: 2024-01-28

2-Naphthalenesulfonic acid, 6-hydroxy-, disodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonic acid, 6-hydroxy-, disodium salt
• 2-Naphthalenesulfonic acid, 6-hydroxy-, sodium salt (1:2)

• Inchi： 1S/C10H8O4S.Na.H/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9;;/h1-6,11H,(H,12,13,14);;
• InChI Key： AKNMQWSTDAOVNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=CC(O)=CC=C2C=1)(O)(=O)=O.[NaH]

Computed Properties

• Exact Mass: 245.996
• Monoisotopic Mass: 245.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2

Experimental Properties

• Density: 1.549
• Boiling Point: °Cat760mmHg
• Flash Point: °C